3-[(6-Hydroxy-6-methylheptan-2-yl)amino]propane-1-sulfonic acid

• CAS No.: 1118-51-0
• Molecular Formula: C11H25NO4S
• Molecular Weight: 267.39 g/mol
• IUPAC Name: 3-[(6-hydroxy-6-methylheptan-2-yl)amino]propane-1-sulfonic acid
• InChI: InChI=1S/C11H25NO4S/c1-10(6-4-7-11(2,3)13)12-8-5-9-17(14,15)16/h10,12-13H,4-9H2,1-3H3,(H,14,15,16)
• InChI Key: IXTBWSMNXGVYJZ-UHFFFAOYSA-N
• Canonical SMILES: CC(CCCC(C)(C)O)NCCCS(=O)(=O)O

Description

3-[(6-Hydroxy-6-methylheptan-2-yl)amino]propane-1-sulfonic acid is a useful research compound. Its molecular formula is C11H25NO4S and its molecular weight is 267.39 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 6-amino-2-methyl-2-heptanol (2.5 g, 17.2 mmol) in acetonitrile (22 mL) was added 1,3-propane sultone (2.0 g, 16.4 mmol). The solution was stirred at reflux for 2 hours. The reaction mixture was cooled to room temperature. The solid material was filtered and washed with acetonitrile (2×20 mL). The solid was dissolved in 20% MeOH (75 mL). Dowex Marathon C ion exchange resin (strongly acidic) was added to the solution. The suspension was stirred for 15 minutes before the resin was removed by filtration. The filtrate was evaporated under reduced pressure. The solid was suspended in acetone (150 mL), and then the solid material was filtered and dried in vacuo, affording the title compound (3.08 g, 70%). 1H NMR (D2O, 500 MHz) δ ppm 3.19 (m, 1H), 3.08 (m, 2H), 2.88 (t, 2H, J=7.3 Hz), 1.99 (m, 2H), 1.60 (m, 2H), 1.36 (m, 4H), 1.18 (d, 3H, J=6.8 Hz), 1.07 (s, 6H). 13C (D2O, 125 MHz) δ ppm 71.63, 54.73, 48.08, 43.46, 42.27, 32.97, 27.78, 27.73, 21.64, 19.67, 15.43. ES-MS 268 (M+1).